Cas no 100097-62-9 (Pyrimidine, 2,4-bis(4-bromophenyl)-)

• Product Name: Pyrimidine, 2,4-bis(4-bromophenyl)-
• CAS No: 100097-62-9
• MF: C₁₆H₁₀Br₂N₂
• MW: 390.072001934052
• CID: 1125390
• PubChem ID: 10739118
• Update Time: 2025-04-20

Pyrimidine, 2,4-bis(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4-bis(4-bromophenyl)-
• 2,4-bis(4-bromophenyl)pyrimidine
• DTXSID00444208
• 2,4-bis-(p-bromo-phenyl)pyrimidine
• SCHEMBL6362896
• 2,4-Bis (4-bromophenyl) -pyrimidine
• JQQUNAXIGFWHCD-UHFFFAOYSA-N
• 100097-62-9
• 2,4-Bis(4-bromophenyl)-pyrimidine

• Inchi： 1S/C16H10Br2N2/c17-13-5-1-11(2-6-13)15-9-10-19-16(20-15)12-3-7-14(18)8-4-12/h1-10H
• InChI Key： JQQUNAXIGFWHCD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CN=C(C2C=CC(=CC=2)Br)N=1

Computed Properties

• Exact Mass: 387.9211
• Monoisotopic Mass: 387.92107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78